Cas no 2648912-22-3 ((2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid)

• Product Name: (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid
• CAS No: 2648912-22-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5986113
• PubChem ID: 165546451
• Update Time: 2025-10-31

(2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648912-22-3
• EN300-1490042
• (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)28-24(29)18-9-3-2-8-17(18)14-27-26(32)33-15-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,16-18,23H,2-3,8-9,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17?,18?/m0/s1
• InChI Key： DKUBGQPUEAECFI-AOCRQIFASA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid

Comprehensive Overview of (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid (CAS No. 2648912-22-3)

The compound (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid, identified by its CAS No. 2648912-22-3, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclohexyl backbone, and a propanoic acid terminus, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers and industries prioritize this compound due to its role in creating bioactive peptides and drug intermediates, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has shown heightened interest in Fmoc-protected amino acid derivatives, driven by advancements in peptide-based therapeutics. The CAS No. 2648912-22-3 compound exemplifies this trend, as its chiral purity and stability under SPPS conditions are critical for synthesizing peptides with minimal racemization. This aligns with frequent search queries like "Fmoc amino acid applications" and "peptide synthesis optimization," reflecting its relevance in both academic and industrial settings.

The structural uniqueness of (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid lies in its cyclohexyl-formamido linkage, which enhances conformational rigidity—a property sought after in peptide mimetics and GPCR-targeted drugs. Such features address common research challenges, such as "improving peptide bioavailability" or "designing stable peptide-drug conjugates," topics frequently explored in pharmaceutical forums and publications.

From a synthetic chemistry perspective, the CAS No. 2648912-22-3 compound is often discussed alongside "green chemistry in peptide synthesis" due to its compatibility with environmentally friendly solvents and low-waste protocols. This resonates with the global push for sustainable lab practices, a hot topic in 2024. Additionally, its propanoic acid moiety allows for further functionalization, enabling researchers to explore click chemistry or bioconjugation techniques, as highlighted in trending articles on "modular drug design."

Quality control of (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid is paramount, with analytical techniques like HPLC and mass spectrometry ensuring ≥98% purity—a benchmark for pharmaceutical-grade intermediates. This rigor responds to frequent queries such as "HPLC methods for Fmoc compounds" and "peptide purity standards," underscoring its role in high-stakes research.

In conclusion, CAS No. 2648912-22-3 represents a nexus of innovation in peptide chemistry, addressing contemporary needs in drug discovery and biomaterials science. Its multifaceted applications—from nanocarrier systems to enzyme inhibitors—position it as a cornerstone compound for future breakthroughs, mirroring the interdisciplinary nature of modern scientific inquiry.